Cas no 58008-15-4 (4-methoxy-N-(4-methylpentan-2-yl)aniline)

• Product Name: 4-methoxy-N-(4-methylpentan-2-yl)aniline
• CAS No: 58008-15-4
• MF: C₁₃H₂₁NO
• MW: 207.3119
• CID: 5067472
• PubChem ID: 15621091
• Update Time: 2023-11-27

4-methoxy-N-(4-methylpentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(4-methylpentan-2-yl)aniline
• N-(1,3-Dimethylbutyl)-p-methoxyaniline

• Inchi： 1S/C13H21NO/c1-10(2)9-11(3)14-12-5-7-13(15-4)8-6-12/h5-8,10-11,14H,9H2,1-4H3
• InChI Key： UMBCQRNNFKGVAG-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 162
• XLogP3: 4
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers